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Compound of Interest

Compound Name:
Carbonodithioic acid, O,S-dimethyl

ester

Cat. No.: B034010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
O,S-Dimethyl dithiocarbonate, identified by the CAS number 19708-81-7, is an organosulfur

compound belonging to the dithiocarbonate class of molecules.[1][2] Structurally, it is the O,S-

dimethyl ester of dithiocarbonic acid. While this specific molecule is primarily utilized as a

reagent and intermediate in organic synthesis, the broader class of dithiocarbamates has

garnered significant interest in the field of drug development due to their diverse biological

activities.[1][2] This technical guide provides a comprehensive overview of the known

properties of O,S-dimethyl dithiocarbonate, its synthesis, and explores the potential biological

applications of the dithiocarbamate scaffold for researchers in the life sciences.

Chemical and Physical Properties
O,S-Dimethyl dithiocarbonate is a colorless to pale yellow liquid with a characteristic pungent

odor.[1] It is a flammable substance and should be handled with appropriate safety

precautions.[1] Key chemical and physical properties are summarized in the table below.
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Property Value Reference

CAS Number 19708-81-7 [1][3]

Molecular Formula C₃H₆OS₂ [1][3]

Molecular Weight 122.21 g/mol [3]

IUPAC Name
O-methyl

methylsulfanylmethanethioate
[3]

Synonyms

Carbonodithioic acid O,S-

dimethyl ester, Dithiocarbonic

acid O,S-dimethyl ester, O,S-

Dimethyl carbonodithioate

[1]

Boiling Point 158.3°C at 760 mmHg [1]

Flash Point 49.5°C [1]

Density 1.182 g/cm³ [1]

Refractive Index 1.55 [1]

Vapor Pressure 3.43 mmHg at 25°C [1]

Synthesis of O,S-Dimethyl Dithiocarbonate
The synthesis of O,S-dimethyl dithiocarbonate can be achieved through a two-step process

involving the formation of a xanthate salt followed by methylation. A common laboratory-scale

synthesis is detailed below.

Experimental Protocol:
Materials:

Methanol (CH₃OH)

Carbon disulfide (CS₂)

Potassium hydroxide (KOH)
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Dimethyl sulfate ((CH₃)₂SO₄)

Diethyl ether (C₂H₅)₂O

Benzene (C₆H₆)

0.1 N Hydrochloric acid (HCl)

Saturated sodium chloride solution (NaCl)

Procedure:

A suspension of granulated potassium hydroxide (9.3 g, 0.166 mol) in a 1:1 mixture of dry

diethyl ether and benzene (70 ml) is prepared.

Methanol (5.3 g, 6.7 ml, 0.166 mol) is added to the suspension.

The reaction mixture is cooled to 6°C.

A solution of carbon disulfide (12.6 g, 10.0 ml, 0.166 mol) in benzene (7.5 ml) is added

dropwise to the cooled mixture.

The reaction is stirred at 6°C for 5 hours.

Dimethyl sulfate (20.9 g, 15.7 ml, 0.166 mol) is then added to the mixture.

The reaction is allowed to warm to room temperature and stirred for an additional 20 hours.

The organic layer is decanted and washed sequentially with 0.1 N HCl, saturated NaCl, and

half-saturated NaCl solution.

The solvent is removed under reduced pressure.

The resulting residue is purified by vacuum distillation to yield O,S-dimethyl dithiocarbonate.

[4]
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Reactants

Reaction Steps Product

Methanol

Step 1: Formation of Potassium Methylxanthate
(Methanol + CS2 + KOH in Ether/Benzene at 6°C)

Carbon Disulfide

Potassium Hydroxide

Dimethyl Sulfate

Step 2: Methylation
(Addition of Dimethyl Sulfate, stir at RT for 20h)

Step 3: Work-up
(Decant, Wash with HCl and NaCl)

Step 4: Purification
(Solvent Removal and Vacuum Distillation) O,S-Dimethyl Dithiocarbonate

Click to download full resolution via product page

Synthesis workflow for O,S-dimethyl dithiocarbonate.

Biological Activity and Potential in Drug
Development
While there is a lack of specific biological data for O,S-dimethyl dithiocarbonate in the scientific

literature, the broader class of dithiocarbamates exhibits a wide range of biological activities,

making this chemical scaffold of significant interest to drug development professionals. The

biological effects of dithiocarbamates are often attributed to their ability to chelate metal ions

and interact with sulfhydryl groups in proteins.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b034010?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity Target/Mechanism
Representative
Compounds

Reference

Anticancer

Inhibition of

proteasome activity,

induction of apoptosis,

modulation of proteins

involved in oxidative

stress and

transcription.

Disulfiram, Pyrrolidine

dithiocarbamate
[5]

Antimicrobial

Inhibition of essential

enzymes, disruption of

cellular processes.

Various metal

complexes of

dithiocarbamates

[4]

Antifungal

Broad-spectrum

activity against

various plant

pathogens.

Maneb, Zineb, Thiram [6]

Antiviral

Inhibition of viral

replication. Pyrrolidine

dithiocarbamate has

shown activity against

dengue virus and

enterovirus 71.

Pyrrolidine

dithiocarbamate
[7]

Antiglaucoma
Inhibition of carbonic

anhydrase.

Certain water-soluble

dithiocarbamates
[3]

The diverse biological activities of dithiocarbamates suggest that O,S-dimethyl dithiocarbonate

could serve as a valuable precursor or building block for the synthesis of novel therapeutic

agents. Its two sulfur atoms provide reactive sites for further chemical modification, allowing for

the generation of libraries of related compounds for screening and lead optimization.

Potential Signaling Pathway Interactions of
Dithiocarbamates
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The mechanism of action of many biologically active dithiocarbamates involves their interaction

with metal-containing enzymes or proteins with critical cysteine residues. For instance, their

anticancer effects are partly mediated by the inhibition of the proteasome, a key cellular

machinery for protein degradation that is crucial for the survival of cancer cells.

Dithiocarbamate
(e.g., Disulfiram metabolite)

Metal Ions
(e.g., Cu2+, Zn2+)

Chelation

Proteasome

Inhibition via
Thiol Interaction

Reactive Oxygen Species (ROS)
Generation

NF-κB Pathway

Inhibition

Enhances Inhibition

Apoptosis

Induction

Cancer Cell Death

Induction
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Generalized signaling interactions of dithiocarbamates in cancer cells.

Applications in Organic Synthesis
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O,S-Dimethyl dithiocarbonate is a versatile reagent in organic synthesis. It can be used as a

precursor for the preparation of other sulfur-containing compounds, such as thiocarbamates

and alkyl-ureas.[8] Its reactivity allows for the introduction of the thiocarbonyl moiety into

various molecular scaffolds.

Conclusion
O,S-Dimethyl dithiocarbonate (CAS 19708-81-7) is a well-characterized chemical compound

with established synthetic routes and physical properties. While direct biological data for this

specific molecule is not currently available, the extensive and diverse biological activities of the

broader dithiocarbamate class highlight the potential of this chemical scaffold in drug discovery

and development. Researchers can leverage O,S-dimethyl dithiocarbonate as a starting

material for the synthesis of novel compounds with potential therapeutic applications in

oncology, infectious diseases, and other areas. Further investigation into the biological effects

of O,S-dimethyl dithiocarbonate and its derivatives is warranted to explore its full potential in

medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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